2-methyl-9-(4-methylbenzyl)-9H-imidazo[1,2-a]benzimidazole

• Molecular Formula: C18H17N3
• Molecular Weight: 275.3 g/mol
• IUPAC Name: 2-methyl-4-[(4-methylphenyl)methyl]imidazo[1,2-a]benzimidazole
• InChI: InChI=1S/C18H17N3/c1-13-7-9-15(10-8-13)12-21-17-6-4-3-5-16(17)20-11-14(2)19-18(20)21/h3-11H,12H2,1-2H3
• InChI Key: OXGYARYQJRITRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3N4C2=NC(=C4)C

Description

2-METHYL-9-(4-METHYLBENZYL)-9H-IMIDAZO[1,2-A][1,3]BENZIMIDAZOLE is a heterocyclic aromatic compound that belongs to the benzimidazole family. Benzimidazoles are known for their diverse pharmacological properties, including antimicrobial, anticancer, antiviral, and antiparasitic activities . The unique structure of this compound, which includes a fused benzene and imidazole ring, makes it a valuable molecule in medicinal chemistry and other scientific research fields .

Preparation Methods

The synthesis of 2-METHYL-9-(4-METHYLBENZYL)-9H-IMIDAZO[1,2-A][1,3]BENZIMIDAZOLE typically involves the condensation of ortho-phenylenediamine with various aldehydes or other reagents. One common method includes the reaction of ortho-phenylenediamine with benzaldehydes using sodium metabisulphite as an oxidation agent under mild conditions . This process yields high efficiency and purity, making it suitable for both laboratory and industrial production .

Chemical Reactions Analysis

2-METHYL-9-(4-METHYLBENZYL)-9H-IMIDAZO[1,2-A][1,3]BENZIMIDAZOLE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: It can undergo substitution reactions, particularly at the methyl and benzyl positions, using reagents like halogens or alkylating agents.

Scientific Research Applications

2-METHYL-9-(4-METHYLBENZYL)-9H-IMIDAZO[1,2-A][1,3]BENZIMIDAZOLE has a wide range of applications in scientific research:

Chemistry: It is used as a precursor for synthesizing other complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits significant antimicrobial and anticancer activities, making it a subject of study in biological research.

Medicine: Due to its pharmacological properties, it is explored for potential therapeutic uses, including as an anticancer and antiviral agent.

Industry: It is used in the synthesis of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2-METHYL-9-(4-METHYLBENZYL)-9H-IMIDAZO[1,2-A][1,3]BENZIMIDAZOLE involves its interaction with specific molecular targets and pathways. For instance, in anticancer applications, it may inhibit certain enzymes or proteins involved in cell proliferation and survival . The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

2-METHYL-9-(4-METHYLBENZYL)-9H-IMIDAZO[1,2-A][1,3]BENZIMIDAZOLE can be compared with other benzimidazole derivatives, such as:

2-Methylbenzimidazole: Known for its antibacterial and antifungal properties.

1-Methylbenzimidazole: Used in various chemical syntheses and known for its stability.

Pyrimido[1,2-a]benzimidazoles: These compounds have shown potential in medicinal chemistry, particularly in anticancer research.

The uniqueness of 2-METHYL-9-(4-METHYLBENZYL)-9H-IMIDAZO[1,2-A][1,3]BENZIMIDAZOLE lies in its specific structural modifications, which can enhance its biological activity and stability compared to other similar compounds .